Cas no 941919-67-1 (2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 941919-67-1
• MF: C₁₉H₁₈ClFN₂O₃
• MW: 376.809227466583
• CID: 5501518
• Update Time: 2025-08-05

2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]benzamide
• 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H18ClFN2O3/c1-26-16-9-8-12(11-15(16)23-10-3-2-7-17(23)24)22-19(25)18-13(20)5-4-6-14(18)21/h4-6,8-9,11H,2-3,7,10H2,1H3,(H,22,25)
• InChI Key： PIZLMCKHDPIMED-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(N2CCCCC2=O)=C1)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide

Research Briefing on 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS: 941919-67-1)

In recent years, the compound 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS: 941919-67-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, methodologies, and findings related to this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide. Researchers have employed advanced techniques such as X-ray crystallography, NMR spectroscopy, and molecular docking simulations to analyze its binding affinity and interactions with target proteins. These studies have revealed that the compound exhibits high selectivity and potency against specific enzyme targets, making it a candidate for further drug development.

One of the key findings from recent research is the compound's efficacy in modulating kinase activity. Kinases play a critical role in various cellular processes, and dysregulation of these enzymes is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro and in vivo studies have demonstrated that 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide can effectively inhibit certain kinases, thereby reducing pathological signaling pathways. These results suggest potential therapeutic applications in oncology and immunology.

Another area of investigation has been the compound's pharmacokinetic and toxicological profile. Researchers have conducted extensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies to evaluate its bioavailability and metabolic stability. Findings indicate that the compound has favorable pharmacokinetic properties, with good oral absorption and moderate plasma half-life. Additionally, toxicological assessments have shown minimal off-target effects at therapeutic doses, further supporting its potential as a drug candidate.

Recent synthetic chemistry efforts have also focused on optimizing the production of 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are critical for facilitating further preclinical and clinical studies.

In conclusion, the latest research on 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS: 941919-67-1) highlights its potential as a versatile and effective therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and expand its applications in drug discovery. The compound's unique structural and pharmacological properties position it as a promising candidate for future pharmaceutical development.